Cas no 1258609-73-2 (5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 1258609-73-2
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 5793078
• PubChem ID: 165776667
• Update Time: 2025-10-29

5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-4-methylphenyl)pyridine-3-carbaldehyde
• EN300-716037
• 1258609-73-2
• 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H10ClNO/c1-9-2-3-12(13(14)4-9)11-5-10(8-16)6-15-7-11/h2-8H,1H3
• InChI Key： OOONQIUMWHIXTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Additional information on 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde

Recent Advances in the Study of 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde (CAS: 1258609-73-2)

The compound 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde (CAS: 1258609-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carbaldehyde scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key findings in recent research is the role of 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro and in vivo. The study highlighted its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent investigations have explored its antimicrobial potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, making it a promising candidate for further development as an antibiotic.

The synthetic optimization of 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde has also been a focus of recent research. A study published in Organic Process Research & Development in 2023 detailed a novel, high-yield synthesis route that improves scalability and reduces production costs. This advancement is critical for facilitating large-scale production and future clinical trials, addressing one of the major challenges in transitioning from laboratory-scale synthesis to industrial application.

Furthermore, preliminary studies have indicated the compound's potential in oncology. Research conducted in 2024 and presented at the American Association for Cancer Research (AACR) annual meeting revealed that 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. These findings suggest its utility as a chemotherapeutic agent, particularly in cancers with dysregulated PI3K signaling.

Despite these promising results, challenges remain in the development of 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 5-(2-Chloro-4-methylphenyl)pyridine-3-carbaldehyde (CAS: 1258609-73-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further drug development. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.